Cas no 1286744-55-5 ((2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide
• CAS No: 1286744-55-5
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5924950
• PubChem ID: 52416680
• Update Time: 2025-05-24

(2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide
• (E)-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-3-(furan-2-yl)prop-2-enamide
• VU0528626-1
• AKOS024528013
• 1286744-55-5
• (E)-N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-3-(furan-2-yl)acrylamide
• (2E)-N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-3-(furan-2-yl)prop-2-enamide
• F5947-0016

• Inchi： 1S/C15H13N3O4/c1-9-8-12(10(2)21-9)14-17-18-15(22-14)16-13(19)6-5-11-4-3-7-20-11/h3-8H,1-2H3,(H,16,18,19)/b6-5+
• InChI Key： QKKCGSAETDEROA-AATRIKPKSA-N
• SMILES： C(NC1=NN=C(C2C=C(C)OC=2C)O1)(=O)/C=C/C1=CC=CO1

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide

Introduction to Compound with CAS No 1286744-55-5 and Product Name: (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide

This compound, identified by the CAS number 1286744-55-5, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research. The product name, (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide, provides a detailed structural description that hints at its potential biological activities and mechanisms of action. This introduction aims to explore the compound's chemical properties, its significance in medicinal chemistry, and its potential applications in the development of novel therapeutic agents.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups. The presence of an oxadiazole moiety is particularly noteworthy, as oxadiazole derivatives are known for their diverse pharmacological properties. These include antimicrobial, anti-inflammatory, and anticancer activities. The compound also incorporates furan rings, which are commonly found in natural products and have been implicated in various biological processes. The combination of these structural elements suggests that this compound may exhibit multiple modes of interaction with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases. The (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-yl)prop-2-enamide structure presents a promising candidate for such endeavors. Its unique chemical scaffold allows for the possibility of selective binding to specific proteins or enzymes involved in disease pathways. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in oncology research. Oxadiazole derivatives have shown promise as inhibitors of kinases and other enzymes that are overexpressed in cancer cells. The 1286744-55-5 compound's ability to interact with these targets could lead to the development of new anticancer drugs. Furthermore, its dual incorporation of furan moieties may enhance its solubility and bioavailability, making it more suitable for clinical use.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovation in drug discovery.

Evaluation of this compound's pharmacological properties has been conducted through both in vitro and in vivo studies. Initial results indicate that it exhibits significant activity against certain cancer cell lines. Additionally, it demonstrates potential as an inhibitor of inflammatory pathways, which could make it valuable in treating chronic inflammatory diseases. These findings are particularly encouraging given the increasing prevalence of such conditions worldwide.

The development of new therapeutic agents is often hampered by issues related to drug resistance and toxicity. The multifaceted nature of the (2E)-N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-3-(furan-2-y)propenamide structure offers a potential solution to these challenges. By targeting multiple pathways simultaneously, this compound may be able to overcome resistance mechanisms that affect conventional treatments. Moreover, its structural features could be modified to improve its safety profile further.

In conclusion, the compound with CAS number 1286744-55-5 represents a significant advancement in pharmaceutical research. Its unique molecular architecture and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes across various diseases.